1-Benzyl-2-methylbenzimidazole

• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 1-benzyl-2-methylbenzimidazole
• InChI: InChI=1S/C15H14N2/c1-12-16-14-9-5-6-10-15(14)17(12)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key: UFSXKKJZEMLAJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC3=CC=CC=C3
• solubility: 32.9 [ug/mL]

Description

1-Benzyl-2-methylbenzimidazole is a useful research compound. Its molecular formula is C15H14N2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask were added 2.5 g 2-methylbenzimidazole, 3.9 g potassium carbonate, 60 ml N,N-dimethylformamide and the mixture was stirred under nitrogen. 3.6 g Benzyl chloride were added and the mixture was heated to 60 C for 16 hours. The reaction was quenched with 80 ml water and cooled to 22 C. The product was extracted twice with 50 ml ethyl acetate and washed with water. Following removal of solvent, the product was dissolved in 100 ml hexane and washed with two portions of water. After drying the hexane layer over sodium sulfate, the mixture was filtered and stripped down to an orange oil.